
Personal protective equipment for handling 6-
Hydroxynicotinonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Hydroxynicotinonitrile

Cat. No.: B3416829 Get Quote

Essential Safety and Handling Guide for 6-
Hydroxynicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 6-
Hydroxynicotinonitrile (CAS No. 95891-30-8). As a Senior Application Scientist, this

document is structured to deliver not just procedural steps, but the scientific reasoning behind

them, ensuring a culture of safety and excellence in your laboratory.

Hazard Analysis and Core Properties
6-Hydroxynicotinonitrile is a heterocyclic organic compound featuring a pyridine ring

substituted with hydroxyl and nitrile functional groups.[1] This structure dictates its reactivity

and potential hazards. It is a white to yellow solid at room temperature.

A thorough understanding of its hazard profile is the foundation of safe handling.
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Property Value/Information Source(s)

Molecular Formula C6H4N2O [1][2]

Molecular Weight 120.11 g/mol [1][2]

Appearance White to yellow solid

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is non-negotiable. The causality behind these choices is

rooted in preventing exposure through all potential routes: inhalation, dermal contact, and

ocular contact.

Hand Protection
Glove Type: Nitrile gloves are the standard for handling chemicals of this nature due to their

broad resistance to a variety of chemicals, including acids, oils, and solvents.[3][4] They also
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offer good puncture resistance.[5]

Glove Thickness: For incidental contact, a standard disposable nitrile glove (4-6 mil) is

generally sufficient. For prolonged handling or in the event of a spill, heavier-duty nitrile

gloves (8-12 mil) are recommended.[3]

Inspection and Replacement: Always inspect gloves for tears or punctures before use. If

contact with 6-Hydroxynicotinonitrile occurs, remove and replace the gloves immediately.

Never reuse disposable gloves.[6]

Eye and Face Protection
Standard Operations: Chemical safety goggles with side shields are mandatory to protect

against splashes.

High-Risk Operations: When there is a significant risk of splashing or aerosol generation, a

face shield should be worn in addition to safety goggles.

Body Protection
A standard, fully-buttoned laboratory coat should be worn to protect against skin contact.

Respiratory Protection
All handling of 6-Hydroxynicotinonitrile powder should be conducted within a certified

chemical fume hood to minimize the risk of inhalation.

Operational Plan: From Receipt to Use
A systematic approach to handling ensures safety at every stage.

Receiving and Storage
Storage Conditions: Store 6-Hydroxynicotinonitrile in a tightly sealed container in a cool,

dry, and well-ventilated area.[7] Keep it away from incompatible materials, such as strong

oxidizing agents.[8]

Labeling: Ensure all containers are clearly labeled with the full chemical name and

associated hazards.
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Handling Procedures
Preparation: Before handling, ensure the chemical fume hood is functioning correctly and the

work area is clean and uncluttered. Have a spill kit readily accessible.

Weighing and Transfer:

Perform all weighing and transfers of the solid material within a chemical fume hood to

prevent inhalation of dust.

Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust.

In Solution: When working with solutions of 6-Hydroxynicotinonitrile, be mindful of the

solvent's hazards in addition to the compound itself.

Emergency Procedures: Preparedness is Key
Accidents can happen. A clear and practiced emergency plan is crucial.

In Case of Exposure
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[9] Seek immediate medical attention.[10]

Skin Contact: Promptly wash the affected area with soap and plenty of water.[11] Remove

any contaminated clothing. If irritation persists, seek medical attention.[12]

Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has

stopped, administer artificial respiration and seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[8]

Spill Response
Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

Control Ignition Sources: If the situation involves flammable solvents, eliminate all potential

ignition sources.
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Containment: For small spills, use a non-combustible absorbent material like sand or

vermiculite to contain the spill.[12]

Cleanup:

Wearing appropriate PPE, carefully sweep or scoop up the absorbed material.

Place the waste into a clearly labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should be disposed of as hazardous waste.

Disposal Plan: Responsible Stewardship
Proper disposal is a critical final step to protect both personnel and the environment.

Waste Segregation and Collection
Solid Waste: Collect all solid 6-Hydroxynicotinonitrile waste, including contaminated weigh

boats and spatulas, in a designated hazardous waste container.

Contaminated Materials: Any disposable items that have come into contact with the

chemical, such as gloves, absorbent pads, and paper towels, must be disposed of as

hazardous waste.

Solutions: Liquid waste containing 6-Hydroxynicotinonitrile should be collected in a

separate, clearly labeled hazardous waste container. Do not pour down the drain.

Final Disposal
All waste containing 6-Hydroxynicotinonitrile is considered hazardous waste.

The recommended method of disposal for pyridine-based compounds is incineration at a

licensed hazardous waste facility.[13][14]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

proper disposal in accordance with all local, state, and federal regulations.
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Workflow Visualization
The following diagram illustrates the key decision points and actions for the safe handling and

disposal of 6-Hydroxynicotinonitrile.

Caption: Workflow for Safe Handling of 6-Hydroxynicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3416829#personal-protective-equipment-for-
handling-6-hydroxynicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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